Cas no 111870-27-0 (5-chloro-3-formyl-2-hydroxybenzoic acid)
111870-27-0 structure
Product Name:5-chloro-3-formyl-2-hydroxybenzoic acid
CAS No:111870-27-0
MF:C8H5ClO4
MW:200.57590174675
MDL:MFCD09863991
CID:227270
PubChem ID:183356
Update Time:2025-04-19
5-chloro-3-formyl-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-chloro-3-formyl-2-hydroxy-
- 5-chloro-3-formyl-2-hydroxybenzoic acid
- DTXSID90149755
- WLGGJFMFRKYMDF-UHFFFAOYSA-N
- SCHEMBL10550218
- 111870-27-0
-
- MDL: MFCD09863991
- Inchi: 1S/C8H5ClO4/c9-5-1-4(3-10)7(11)6(2-5)8(12)13/h1-3,11H,(H,12,13)
- InChI Key: WLGGJFMFRKYMDF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=O)C(=C(C(=O)O)C=1)O
Computed Properties
- Exact Mass: 199.98765
- Monoisotopic Mass: 199.9876363g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
5-chloro-3-formyl-2-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-342446-1.0g |
5-chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 1.0g |
$723.0 | 2023-02-23 | ||
| Enamine | EN300-342446-2.5g |
5-chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 2.5g |
$1496.0 | 2023-09-03 | ||
| Enamine | EN300-342446-5.0g |
5-chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 5.0g |
$1896.0 | 2023-02-23 | ||
| Enamine | EN300-342446-10.0g |
5-chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 10.0g |
$2384.0 | 2023-02-23 | ||
| Enamine | EN300-342446-1g |
5-chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 1g |
$723.0 | 2023-09-03 | ||
| Enamine | EN300-342446-5g |
5-chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 5g |
$1896.0 | 2023-09-03 | ||
| Enamine | EN300-342446-10g |
5-chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 10g |
$2384.0 | 2023-09-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1921044-1g |
5-Chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 98% | 1g |
¥8743.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1921044-5g |
5-Chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 98% | 5g |
¥26752.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1921044-10g |
5-Chloro-3-formyl-2-hydroxybenzoic acid |
111870-27-0 | 98% | 10g |
¥36051.00 | 2024-08-09 |
5-chloro-3-formyl-2-hydroxybenzoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
111870-27-0 (5-chloro-3-formyl-2-hydroxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk